![molecular formula C14H10N4O B1252953 2-Amino-1-methyl-6-oxo-4-phenylpyridine-3,5-dicarbonitrile](/img/structure/B1252953.png)
2-Amino-1-methyl-6-oxo-4-phenylpyridine-3,5-dicarbonitrile
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Overview
Description
2-amino-1-methyl-6-oxo-4-phenylpyridine-3,5-dicarbonitrile is a phenylpyridine.
Scientific Research Applications
Alzheimer's Disease and Neuronal Vascular Diseases
2-Aminopyridine-3,5-dicarbonitriles, including 2-amino-1-methyl-6-oxo-4-phenylpyridine-3,5-dicarbonitrile, have been studied for their potential in treating Alzheimer's and neuronal vascular diseases. Research indicates that these compounds can inhibit cholinesterases, enzymes involved in cholinergic dysfunction, a key factor in Alzheimer's disease. Additionally, some derivatives have shown neuroprotective properties, which can be beneficial in neuronal vascular diseases (Samadi et al., 2010).
Corrosion Inhibition
Several pyridine derivatives, closely related to this compound, have been identified as effective corrosion inhibitors for metals like mild steel in acidic environments. These compounds function by forming a protective film on the metal surface, significantly reducing corrosion rates (Ansari et al., 2015).
Prion Inhibition
2-Aminopyridine-3,5-dicarbonitrile compounds, including derivatives of this compound, have been identified as inhibitors of prion replication in cultured cells. This finding is significant for research on prion diseases, as these compounds mimic dominant-negative prion protein mutants and can potentially be used to study or treat prion-related conditions (May et al., 2007).
Properties
Molecular Formula |
C14H10N4O |
---|---|
Molecular Weight |
250.25 g/mol |
IUPAC Name |
2-amino-1-methyl-6-oxo-4-phenylpyridine-3,5-dicarbonitrile |
InChI |
InChI=1S/C14H10N4O/c1-18-13(17)10(7-15)12(11(8-16)14(18)19)9-5-3-2-4-6-9/h2-6H,17H2,1H3 |
InChI Key |
MSKBPDSJEMXCFO-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=C(C(=C(C1=O)C#N)C2=CC=CC=C2)C#N)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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